Cas no 50592-31-9 (p-Bromofluorobenzene-d4)

• Product Name: p-Bromofluorobenzene-d4
• CAS No: 50592-31-9
• MF: C₆H₄BrF
• MW: 179.023011207581
• CID: 367126
• PubChem ID: 11252322
• Update Time: 2025-04-19

p-Bromofluorobenzene-d4 Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,4,5-d4,3-bromo-6-fluoro-
• p-Bromofluorobenzene-d4
• 1-bromo-2,3,5,6-tetradeuterio-4-fluoro-benzene
• 1-bromo-4-fluoro-[2,3,5,6-2H4]benzene
• 1-Bromo-4-fluorobenzene-d4
• 4-Bromofluorobenzene-d4
• 4-fluoro-2,3,5,6-tetradeuterobromobenzene
• d4-4-bromofluorobenzene
• 1-Bromo-4-fluorobenzene-d4, 98 atom % D, 98% (CP)
• 4-Fluorobromobenzene-d4
• D98618
• 1-bromo-2,3,5,6-tetradeuterio-4-fluorobenzene
• 1-bromo-4-fluoro(?H?)benzene
• 50592-31-9
• DTXSID50460115
• CS-0590209
• AKOS015944733
• SCHEMBL3069929
• HY-I0202S
• 3-Bromo-6-fluoro-benzene-1,2,4,5-d4; 4-Bromofluorobenzene-d4

• Inchi： 1S/C6H4BrF/c7-5-1-3-6(8)4-2-5/h1-4H/i1D,2D,3D,4D
• InChI Key： AITNMTXHTIIIBB-RHQRLBAQSA-N
• SMILES： BrC1C([2H])=C([2H])C(=C([2H])C=1[2H])F

Computed Properties

• Exact Mass: 177.97315g/mol
• Monoisotopic Mass: 177.97315g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.629 g/mL at 25 °C
• Melting Point: -16 °C(lit.)
• Boiling Point: 150 °C(lit.)
• Flash Point: 60 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• Vapor Pressure: 4.1±0.3 mmHg at 25°C

p-Bromofluorobenzene-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：R20
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes